Cas no 1029364-75-7 (8-Ethoxy Moxifloxacin)

8-Ethoxy Moxifloxacin is a fluoroquinolone derivative characterized by its broad-spectrum antibacterial activity. The ethoxy substitution at the 8-position enhances its pharmacokinetic profile, improving bioavailability and tissue penetration compared to earlier generations of fluoroquinolones. This modification also contributes to increased stability against bacterial resistance mechanisms, particularly in Gram-positive and Gram-negative pathogens. The compound exhibits potent inhibition of DNA gyrase and topoisomerase IV, making it effective against respiratory, skin, and intra-abdominal infections. Its favorable safety profile and extended half-life support once-daily dosing regimens. 8-Ethoxy Moxifloxacin is particularly valuable in treating infections caused by resistant strains, including those with reduced susceptibility to other fluoroquinolones.
8-Ethoxy Moxifloxacin structure
8-Ethoxy Moxifloxacin structure
Product Name:8-Ethoxy Moxifloxacin
CAS No:1029364-75-7
MF:C22H26FN3O4
MW:415.45794916153
MDL:MFCD20921977
CID:830298
Update Time:2025-10-25

8-Ethoxy Moxifloxacin Chemical and Physical Properties

Names and Identifiers

    • 8-Ethoxymoxifloxacin
    • AK-64482
    • CTK8E8142
    • FT-0687501
    • Moxifloxacin hydrochloride impurity, 8-ethoxy- [USP]
    • Moxifloxacin hydrochloride specified impurity C [EP]
    • UNII-7UM832365E
    • 1-Cyclopropyl-8-ethoxy-6-fluoro-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • Moxifloxacin impurity C
    • Moxifloxacin Ethyl Analog
    • Moxifloxacin EP Impurity C
    • Moxifloxacin IMpurity C (EP)
    • Moxifloxacin related substance C
    • Moxifloxacin EP Impurity C Hydrochloride
    • 1-cyclopropyl-8-ethoxy-6-fluoro-7-((4aS,7aS)-octahydropyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 3-Quinolinecarboxylic acid, 1-cyclopropyl-8-ethoxy-6-fluoro-1,4-dihydro-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-
    • Moxifloxacin Impurity C(EP)
    • 8-Ethoxy Moxifloxacin
    • MDL: MFCD20921977
    • Inchi: 1S/C22H26FN3O4/c1-2-30-21-18-14(20(27)15(22(28)29)10-26(18)13-5-6-13)8-16(23)19(21)25-9-12-4-3-7-24-17(12)11-25/h8,10,12-13,17,24H,2-7,9,11H2,1H3,(H,28,29)/t12-,17+/m0/s1
    • InChI Key: BFYROJNBHUWYDU-YVEFUNNKSA-N
    • SMILES: FC1=CC2C(C(C(=O)O)=CN(C=2C(=C1N1C[C@@H]2[C@@H](CCCN2)C1)OCC)C1CC1)=O

Computed Properties

  • Exact Mass: 415.190734g/mol
  • Monoisotopic Mass: 415.190734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 415.5g/mol
  • XLogP3: 1
  • Topological Polar Surface Area: 82.1Ų

8-Ethoxy Moxifloxacin Security Information

8-Ethoxy Moxifloxacin Customs Data

  • HS CODE:29339900

8-Ethoxy Moxifloxacin Pricemore >>

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Additional information on 8-Ethoxy Moxifloxacin

8-Ethoxy Moxifloxacin (CAS No. 1029364-75-7): A Comprehensive Overview of Its Properties and Applications

8-Ethoxy Moxifloxacin (CAS No. 1029364-75-7) is a fluoroquinolone derivative that has garnered significant attention in pharmaceutical research due to its potential antibacterial properties. This compound is structurally related to Moxifloxacin, a well-known antibiotic used to treat various bacterial infections. The addition of an ethoxy group at the 8-position enhances its pharmacological profile, making it a subject of interest for researchers exploring next-generation antimicrobial agents.

The chemical structure of 8-Ethoxy Moxifloxacin features a fluoroquinolone core, which is known for its broad-spectrum antibacterial activity. The ethoxy substitution at the 8-position is believed to improve its pharmacokinetic properties, such as bioavailability and tissue penetration. Researchers are particularly interested in its potential to address antibiotic resistance, a growing global health concern. With the rise of multidrug-resistant bacteria, compounds like 8-Ethoxy Moxifloxacin are being studied for their ability to overcome resistance mechanisms.

In recent years, the demand for novel antibacterial agents has surged, driven by the increasing prevalence of resistant bacterial strains. 8-Ethoxy Moxifloxacin has been investigated for its efficacy against Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. Studies suggest that it may exhibit enhanced activity against pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa, making it a promising candidate for future therapeutic applications.

The synthesis of 8-Ethoxy Moxifloxacin involves a series of carefully controlled chemical reactions to ensure high purity and yield. Researchers have optimized protocols to produce this compound efficiently, which is crucial for scaling up production for clinical trials. Analytical techniques such as HPLC and NMR are commonly employed to verify the identity and purity of 8-Ethoxy Moxifloxacin, ensuring compliance with pharmaceutical standards.

Beyond its antibacterial potential, 8-Ethoxy Moxifloxacin is also being explored for its anti-inflammatory properties. Some studies indicate that fluoroquinolone derivatives may modulate immune responses, offering additional therapeutic benefits. This dual functionality makes 8-Ethoxy Moxifloxacin a versatile compound in drug development, with potential applications in treating infections accompanied by inflammatory conditions.

The market for 8-Ethoxy Moxifloxacin is expected to grow as research progresses and its therapeutic potential becomes clearer. Pharmaceutical companies are investing in the development of next-generation antibiotics, and 8-Ethoxy Moxifloxacin is among the compounds under consideration. Its unique structural features and promising preclinical data position it as a strong contender in the fight against antibiotic resistance.

For researchers and industry professionals, understanding the properties and applications of 8-Ethoxy Moxifloxacin is essential. Its role in addressing unmet medical needs, particularly in the context of resistant infections, highlights its significance in modern medicine. As scientific advancements continue, 8-Ethoxy Moxifloxacin may emerge as a key player in the development of new antibacterial therapies.

In conclusion, 8-Ethoxy Moxifloxacin (CAS No. 1029364-75-7) represents a promising avenue in antimicrobial research. Its enhanced pharmacological properties, coupled with its potential to combat resistant bacteria, make it a compound of great interest. Ongoing studies will further elucidate its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.

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